5-(1-{[(3,4-dimethylphenyl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(propan-2-yl)pentanamide

• IUPAC Name: 5-[1-[2-(3,4-dimethylanilino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]-N-propan-2-ylpentanamide
• InChI: InChI=1S/C26H32N4O4/c1-17(2)27-23(31)11-7-8-14-29-25(33)21-9-5-6-10-22(21)30(26(29)34)16-24(32)28-20-13-12-18(3)19(4)15-20/h5-6,9-10,12-13,15,17H,7-8,11,14,16H2,1-4H3,(H,27,31)(H,28,32)
• InChI Key: SLTFIPFTMMBISY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CCCCC(=O)NC(C)C)C
• Molecular Formula: C26H32N4O4
• Molecular Weight: 464.6 g/mol
• CAS No.: 1040679-41-1

Description

This compound features a tetrahydroquinazoline core substituted with a carbamoyl methyl group at position 1 and a pentanamide chain terminating in an isopropyl group at position 2. The tetrahydroquinazoline scaffold is notable for its structural rigidity and hydrogen-bonding capacity, which often enhances target binding in medicinal chemistry applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Physicochemical Properties

Key structural analogues include piperazine-linked pentanamides and quinoline derivatives (Table 1). These compounds share a pentanamide backbone but differ in core heterocycles and substituents, leading to variations in molecular weight, solubility, and bioactivity.

Table 1: Structural and Physicochemical Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	LogP*
Target Compound	Tetrahydroquinazoline	3,4-Dimethylphenyl carbamoyl, isopropyl	~550 (estimated)	~3.8
5-(4-(2-(Trifluoromethoxy)phenyl)piperazin-1-yl)-N-(quinolin-3-yl)pentanamide	Piperazine	Trifluoromethoxyphenyl, quinolin-3-yl	528.55	4.2
5-(4-(3,5-Dichlorophenyl)piperazin-1-yl)-N-(quinolin-2-yl)pentanamide	Piperazine	3,5-Dichlorophenyl, quinolin-2-yl	520.40	4.5
N-(quinolin-3-yl)-5-(4-(3-cyanophenyl)piperazin-1-yl)pentanamide	Piperazine	3-Cyanophenyl, quinolin-3-yl	484.52	3.6
Thiadiazole derivatives (e.g., LS-03205)	Thiadiazole	Phenylcarbamoyl, methyl benzoate	369.40	2.9

*LogP values estimated via fragment-based methods.

Bioactivity and Target Engagement

• For instance, dichlorophenyl-substituted derivatives show nanomolar activity in receptor-binding assays .
• Quinoline Derivatives: Quinoline-substituted pentanamides (e.g., ) demonstrate anticancer activity, particularly against hepatocellular carcinoma (HepG-2, IC50 = 1.6–2.0 µg/mL), likely due to intercalation with DNA or kinase inhibition .
• Thiadiazole Analogues : Thiadiazole-containing compounds (e.g., LS-03205 ) are associated with antimicrobial and antiproliferative effects, though their mechanisms differ from tetrahydroquinazoline-based structures due to divergent electronic profiles.

The target compound’s tetrahydroquinazoline core may favor interactions with kinases or proteases, as similar scaffolds are prevalent in inhibitors of these enzymes . Its 3,4-dimethylphenyl group could enhance selectivity for hydrophobic binding pockets, while the isopropyl tail may reduce off-target interactions compared to bulkier substituents in piperazine analogues .

Research Findings and Implications

• Structure-Activity Relationships (SAR) : Bioactivity in pentanamides correlates with aryl substituent electronegativity (e.g., CF3 > Cl > CN) and core rigidity (piperazine < tetrahydroquinazoline) .
• Pharmacokinetic Optimization : The target compound’s isopropyl group may confer superior metabolic stability over methyl or ethyl termini in analogues .
• Knowledge Gaps: Direct data on the target compound’s solubility, toxicity, and target engagement are absent in the provided evidence, necessitating further in vitro profiling.